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Compound of Interest

Compound Name: 14-Methyldocosanoyl-CoA

Cat. No.: B15547959

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized biochemicals like 14-Methyldocosanoyl-CoA are paramount for
ensuring laboratory safety and environmental protection. While a specific Safety Data Sheet
(SDS) for 14-Methyldocosanoyl-CoA is not readily available, this guide provides a
comprehensive framework for its disposal based on general principles for handling potentially
hazardous research chemicals. Adherence to institutional and local regulations, in consultation
with a certified safety professional, is mandatory.

Essential Information and Properties

Below is a summary of the available data for 14-Methyldocosanoyl-CoA. The absence of a
dedicated SDS necessitates treating this compound with a high degree of caution, assuming it
may be hazardous.
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Property Value Source
Molecular Formula C44H80N7017P3S [1]
Molecular Weight 1104.13 g/mol [1]
Appearance Not specified (likely a solid)

Store under recommended
Storage conditions in the Certificate of [1112]

Analysis

For research use only. Not for
Intended Use _ o [1]
medical applications.

General Safety Precautions: Based on safety data sheets for similar hazardous chemicals, it is
prudent to assume that 14-Methyldocosanoyl-CoA may be toxic if swallowed, cause skin and
serious eye irritation, and be toxic to aquatic life with long-lasting effects.

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe disposal of 14-Methyldocosanoyl-CoA.
This procedure should be performed in a designated area, preferably within a fume hood.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), a lab coat, and
safety glasses with side shields or goggles.

2. Waste Segregation and Collection:

o Designate a specific, clearly labeled, and sealed container for 14-Methyldocosanoyl-CoA
waste. The container must be compatible with the chemical.

e Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's hazardous waste management plan.

3. Decontamination of Labware:
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All labware (e.g., glassware, spatulas) that has come into contact with 14-
Methyldocosanoyl-CoA must be decontaminated.

Rinse contaminated items with a suitable solvent (e.g., ethanol or isopropanol) three times.
Collect the rinse solvent as hazardous waste in a separate, labeled container.

. Spill Management:
In the event of a spill, immediately alert personnel in the vicinity.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand,
or chemical absorbent pads).

Carefully sweep or scoop up the absorbed material and place it into the designated
hazardous waste container.

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous
waste.

For large spills, evacuate the area and follow your institution's emergency procedures.
. Final Disposal:

Ensure the waste container is tightly sealed and properly labeled with the chemical name
("14-Methyldocosanoyl-CoA Waste"), hazard symbols (if known, otherwise use a general
"toxic" symbol), and the date of accumulation.

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Never dispose of 14-Methyldocosanoyl-CoA down the drain or in the regular trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 14-
Methyldocosanoyl-CoA.
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Figure 1. General workflow for the disposal of laboratory chemical waste.

Disclaimer: The information provided here is for guidance purposes only and is based on
general laboratory safety principles. A specific Safety Data Sheet (SDS) for 14-
Methyldocosanoyl-CoA was not found. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department and adhere to all local, state, and federal
regulations regarding the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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